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Compound of Interest

Compound Name: T-2 TOXIN

Cat. No.: B8107649 Get Quote

Introduction
T-2 toxin is a potent type A trichothecene mycotoxin primarily produced by various Fusarium

species of fungi.[1] Contamination of agricultural commodities such as corn, wheat, barley, and

oats with T-2 toxin is a significant concern for the animal feed industry.[2] In livestock, T-2
toxin can lead to a range of adverse health effects, including feed refusal, weight loss,

gastrointestinal issues, immune suppression, and reduced productivity. Due to its stability, the

toxin can persist through feed processing. Therefore, routine monitoring of T-2 toxin levels in

raw materials and finished feed is crucial for ensuring animal health and maintaining production

efficiency. This competitive Enzyme-Linked Immunosorbent Assay (ELISA) kit provides a rapid,

sensitive, and quantitative method for the determination of T-2 toxin in various feed samples.

Principle of the Assay
This ELISA kit operates on the principle of competitive immunoassay. The microtiter wells are

pre-coated with antibodies specific to T-2 toxin. During the assay, T-2 toxin present in the

sample competes with a T-2 toxin-horseradish peroxidase (HRP) conjugate for a limited

number of antibody binding sites. After an incubation period, unbound components are washed

away. A substrate solution is then added, which reacts with the bound HRP conjugate to

produce a colored product. The intensity of the color is inversely proportional to the

concentration of T-2 toxin in the sample; a higher concentration of T-2 toxin in the sample

leads to less conjugate binding and a weaker color signal.[2] The reaction is stopped, and the

absorbance is measured, allowing for the quantitative determination of T-2 toxin concentration

by comparison against a standard curve.
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Caption: Principle of the Competitive ELISA for T-2 Toxin.

Performance Characteristics
The performance of this ELISA kit has been validated for use with various feed matrices. Key

performance indicators are summarized below.

Table 1: Assay Performance
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Parameter Specification

Assay Type Competitive ELISA

Sample Type Corn, Wheat, Oats, Finished Feed

Detection Limit 5 ppb - 400 ppb (matrix dependent)[3][4]

Standard Range 0, 1, 3, 9, 27, 81 ppb (ng/g)[1][4]

Assay Time Approx. 60 minutes[5]

Precision (CV%) Intra-Assay: < 8%; Inter-Assay: < 15%[5]

Storage 2-8°C, away from direct sunlight[1][6]

Table 2: Cross-Reactivity Profile

Compound Cross-Reactivity (%)

T-2 Toxin 100%[1][4]

HT-2 Toxin <1% - 125% (kit dependent)[4][7]

Zearalanone 59%[4]

Note: Cross-reactivity can vary between different kit manufacturers. Some kits are designed to

detect both T-2 and HT-2 toxins.[2]

Table 3: Recovery Rates in Spiked Feed Samples

Feed Matrix Spiking Level (ppb) Average Recovery (%)

Corn 50 100 ± 20%[1]

Wheat 100 99 - 114%[7]

Finished Feed 50 110 ± 15%[3]

Rye 25 99 - 114%[7]
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Experimental Protocols
Materials and Equipment
Provided Materials:

Antibody-Coated Microtiter Plate (96 wells)

T-2 Toxin Standards (concentrations vary by kit)[1]

T-2 Toxin-HRP Conjugate Solution

Anti-T-2 Antibody Solution

Substrate Reagent (e.g., TMB)

Stop Solution (e.g., Sulfuric Acid)[2]

Concentrated Wash Buffer (10X or 20X)

Sample Diluent

Materials Required but Not Provided:

Microplate reader with a 450 nm filter

Homogenizer or grinder

Vortex mixer

Centrifuge (capable of 4000 rpm)

Calibrated micropipettes (single and multi-channel) and disposable tips

Graduated cylinders

Balance (0.01g sensitivity)

Reagent-grade methanol
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Distilled or deionized water

Reagent Preparation
Wash Buffer: Dilute the Concentrated Wash Buffer with distilled or deionized water to the

required volume (e.g., 1:20 dilution). Mix thoroughly.

Reagents and Samples: Bring all kit components and prepared samples to room

temperature (20-25°C) before use.

Sample Preparation Protocol
Proper sample preparation is critical for accurate results. Mycotoxin contamination is often not

uniform, so a representative sample must be obtained.[8]

Sampling: Collect a representative sample of at least 500g from the feed lot.

Grinding: Grind the entire sample to a fine, uniform consistency, ensuring at least 95%

passes through a 20-mesh sieve.[6][9]

Extraction:

Weigh 5-10g of the homogenized sample into a centrifuge tube.[4][6]

Add 25-50mL of 70% methanol (methanol:water, 7:3 v/v). The typical sample-to-solvent

ratio is 1:5 (w/v).[4][6]

Vortex or shake vigorously for 3-5 minutes to ensure thorough extraction.[6][9]

Clarification: Centrifuge the mixture at 4000 rpm for 5 minutes to pellet solid particles.[4][6]

Dilution:

Carefully transfer an aliquot of the clear supernatant to a new tube.

Dilute the supernatant with the provided Sample Diluent. A common initial dilution is 1:10

(e.g., 100 µL supernatant + 900 µL Sample Diluent).[6]
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The diluted sample is now ready for analysis. The final concentration must be multiplied by

the total dilution factor.

ELISA Assay Procedure
Setup: Number the microwell strips required for standards, samples, and controls. It is

recommended to run all standards and samples in duplicate.[2]

Add Standards and Samples: Pipette 50 µL of each standard and prepared sample dilution

into the appropriate wells.[2][4]

Add Conjugate and Antibody:

Add 25-50 µL of T-2 Toxin-HRP Conjugate to each well (except blank wells).[2][4]

Add 25-50 µL of Anti-T-2 Antibody Solution to each well (except blank wells).[2][4]

Incubation: Gently shake the plate for 10-20 seconds to mix. Cover the plate and incubate

for 10-60 minutes at room temperature (25°C) or 37°C, depending on the kit instructions.[2]

[4]

Washing: Decant the contents of the wells. Wash the plate 3-5 times with 260-300 µL of

diluted Wash Buffer per well. After the final wash, invert the plate and tap it firmly on

absorbent paper to remove any remaining liquid.[2][4]

Substrate Reaction: Add 100 µL of Substrate Reagent to each well. Incubate the plate in the

dark for 10-15 minutes at room temperature.[2]

Stop Reaction: Add 50-100 µL of Stop Solution to each well. The color in the wells will

change from blue to yellow.[2]

Read Absorbance: Read the optical density (OD) of each well at 450 nm using a microplate

reader within 10 minutes of adding the Stop Solution.
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Sample Preparation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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